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Compound of Interest

Compound Name: 6-Hydroxygenistein

Cat. No.: B191517 Get Quote

6-Hydroxygenistein: A Technical Guide for
Researchers
An In-depth Examination of the Synthesis, Biological Activity, and Commercial Availability of 6-
Hydroxygenistein (CAS No. 13539-26-9)

This technical guide provides a comprehensive overview of 6-Hydroxygenistein, a

hydroxylated derivative of genistein, for researchers, scientists, and professionals in drug

development. This document consolidates key information on its chemical properties,

commercial sourcing, synthesis, and significant biological activities, with a focus on its

antioxidant and anti-hypoxic effects.
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Property Value Source

CAS Number 13539-26-9 [1][2]

Molecular Formula C₁₅H₁₀O₆ [1][2]

Molecular Weight 286.24 g/mol [1]

IUPAC Name
5,6,7-trihydroxy-3-(4-

hydroxyphenyl)chromen-4-one
[2]

Synonyms

5,6,7,4'-

Tetrahydroxyisoflavone, 6-

OHG

[1][2]

Commercial Suppliers
6-Hydroxygenistein is available from various commercial suppliers catering to the research

and pharmaceutical industries. One notable supplier is:

Supplier Product Code Purity
Available
Quantities

Biosynth XH161557 >97% 1 mg, 2 mg, 5 mg

Synthesis of 6-Hydroxygenistein
An optimized synthesis route for 6-Hydroxygenistein has been developed to improve yield,

utilizing biochanin A as a starting material. The process involves a series of chemical reactions

including methylation, bromination, methoxylation, and demethylation.[1][3] This method also

allows for the generation of several methylated derivatives.[1]

Biological Activities and Signaling Pathways
6-Hydroxygenistein exhibits potent biological activities, primarily as an antioxidant and an

anti-hypoxic agent.[1][4]
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The antioxidant capacity of 6-Hydroxygenistein has been demonstrated through in vitro

assays. A key finding is its strong scavenging activity against 1,1-diphenyl-2-picrylhydrazyl

(DPPH) free radicals.[1][3] This activity is attributed to the ortho-triphenol hydroxyl group

structure in the A-ring of the molecule.[1]

Compound
DPPH Radical Scavenging Rate (at 4
mmol/L)

6-Hydroxygenistein 86.94%

Rutin (Positive Control) < 81.16%

Anti-hypoxia Activity and the Nrf2/HO-1 Signaling
Pathway
6-Hydroxygenistein has been shown to protect against hypoxia-induced injury in PC12 cells.

[1][4] This neuroprotective effect is mediated through the activation of the Nrf2/HO-1 signaling

pathway.[4]

Under hypoxic conditions, 6-Hydroxygenistein treatment leads to:

Reduced cell damage and a significant decrease in the apoptotic rate.[1]

Enhanced nuclear translocation of Nrf2 and increased expression of Heme Oxygenase-1

(HO-1).[4]

Downregulation of the protein expression levels of Hypoxia-Inducible Factor-1α (HIF-1α) and

Vascular Endothelial Growth Factor (VEGF).[1]

A reduction in the levels of pro-inflammatory cytokines TNF-α and IL-6, and an increase in

the anti-inflammatory cytokine IL-10.[4]

Inhibition of caspase-3 and -9 activation and a decrease in the expression of Bax and

cleaved caspase-3, alongside an increase in Bcl-2 expression.[4]

The following diagram illustrates the proposed signaling pathway for the anti-hypoxic effects of

6-Hydroxygenistein.
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Signaling Pathway of 6-Hydroxygenistein in Hypoxia
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Signaling Pathway of 6-Hydroxygenistein
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Experimental Protocols
A common experimental model to investigate the anti-hypoxic effects of 6-Hydroxygenistein
involves the use of PC12 cells, a cell line derived from a pheochromocytoma of the rat adrenal

medulla.

In Vitro Anti-Hypoxia Assay in PC12 Cells
Cell Culture: PC12 cells are cultured under standard conditions.

Grouping: Cells are typically divided into a normal control group, a hypoxia model group, a

positive control group (e.g., rutin), and experimental groups treated with varying

concentrations of 6-Hydroxygenistein (e.g., 1x10⁻⁹ to 1x10⁻⁵ mol/L).[1]

Hypoxia Induction: The hypoxia model and experimental groups are subjected to hypoxic

conditions.

Treatment: 6-Hydroxygenistein is administered to the experimental groups.

Cell Viability Assessment: Cell viability is measured using assays such as the Cell Counting

Kit-8 (CCK-8).[1]

Apoptosis Analysis: The rate of apoptosis is determined by methods like flow cytometry.[1]

Protein Expression Analysis: The expression levels of key proteins (e.g., HIF-1α, VEGF,

Nrf2, HO-1) are quantified using techniques like Western blotting.[1][4]

The following diagram outlines a typical experimental workflow for evaluating the anti-hypoxic

activity of 6-Hydroxygenistein.
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Experimental Workflow for Anti-Hypoxia Assay
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Experimental Workflow for Anti-Hypoxia Assay

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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